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Compound of Interest

Compound Name: Ucf-101

Cat. No.: B1682684

For Researchers, Scientists, and Drug Development
Professionals

These application notes provide detailed protocols for the dissolution and storage of the UCF-
101 inhibitor, a selective and competitive inhibitor of the pro-apoptotic protease Omi/HtrA2.
Adherence to these guidelines is crucial for maintaining the inhibitor's stability and ensuring the
reproducibility of experimental results.

Product Information

e Product Name: UCF-101

o Mechanism of Action: Selective inhibitor of the pro-apoptotic mitochondrial serine protease
Omi/HtrA2.[1][2]

e Appearance: Light orange to dark orange powder.[1]

Quantitative Data Summary

The following table summarizes the key quantitative data for UCF-101 solubility and storage
stability.
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Parameter

Value

Source(s)

Solubility in DMSO

=5 mg/mL (warming may be

required)

[1]

Solubility in DMF

20 mg/mL

[3]

Storage of Solid Powder

-20°C (long-term), 0°C (short-

term), desiccated

[4]

Stability of Solid Powder

>4 years at -20°C

[3]

Stock Solution Storage

-80°C for up to 6 months;
-20°C for up to 1 month

Experimental Protocols
Preparation of a 10 mM DMSO Stock Solution

This protocol describes the preparation of a 10 mM stock solution of UCF-101 in Dimethyl

Sulfoxide (DMSO).

Materials:

UCF-101 powder

Vortex mixer

Procedure:

Pipettes and sterile filter tips

Anhydrous/molecular sieve-dried DMSO

Sterile, conical-bottom polypropylene tubes

Water bath or heating block (optional)

o Equilibrate: Allow the vial of UCF-101 powder to warm to room temperature before opening

to prevent condensation.
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e Weighing: Accurately weigh the desired amount of UCF-101 powder in a sterile
microcentrifuge tube.

» Solvent Addition: Add the calculated volume of anhydrous DMSO to the UCF-101 powder to
achieve a 10 mM concentration. The molecular weight of UCF-101 is approximately 495.51
g/mol .

» Dissolution: Vortex the solution thoroughly for 1-2 minutes to facilitate dissolution. If the
compound does not fully dissolve, gentle warming in a water bath (37°C) for 5-10 minutes
can be applied.[1] Ensure the solution is clear before proceeding.

 Aliquotting: Once fully dissolved, aliquot the stock solution into smaller, single-use volumes
in sterile polypropylene tubes. This minimizes freeze-thaw cycles which can degrade the
compound.

o Storage: Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for
short-term storage (up to 1 month).

Preparation of Working Solutions

For in vitro experiments, the DMSO stock solution can be further diluted in the appropriate cell
culture medium to the final desired concentration. It is recommended to prepare the working
solution fresh for each experiment. Due to the potential for precipitation of organic compounds
in aqueous solutions, it is advisable to make intermediate dilutions in DMSO before the final
dilution in the aqueous buffer or medium.

For in vivo experiments, it is recommended to prepare the working solution fresh on the day of
use.

Mandatory Visualizations
Experimental Workflow: Dissolving and Storing UCF-101
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Caption: Workflow for dissolving and storing UCF-101 inhibitor.
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Signaling Pathway: Mechanism of Action of UCF-101
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Caption: Simplified signaling pathway of UCF-101.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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